Cas no 4988-34-5 (2H-Thiopyran,tetrahydro-, 1-oxide)

2H-Thiopyran,tetrahydro-, 1-oxide structure

4988-34-5 structure

Product Name:2H-Thiopyran,tetrahydro-, 1-oxide

CAS No:4988-34-5

Molecular Formula:C₅H₁₀OS

Molecular Weight:118.1973

CID:331954

PubChem ID:534965

2H-Thiopyran,tetrahydro-, 1-oxide Properties

Names and Identifiers

- 2H-Thiopyran,tetrahydro-, 1-oxide
- Pentamethylene sulfoxide
- Tetrahydro-2H-thiopyran 1-oxide
- Tetrahydrothiopyran oxide
- Thiacyclohexane 1-oxide
- Thiane 1-oxide
- Thiane oxide
- FT-0703697
- Tetrahydro-thiopyran 1-oxide
- SCHEMBL186415
- HMS1578A04
- tetrahydrothiopyrone
- CHEMBL170710
- AKOS016009416
- tetrahydro-4h-thiopyranone
- BDBM50224860
- InChI=1/C5H10OS/c6-7-4-2-1-3-5-7/h1-5H
- 4988-34-5
- Tetrahydro-thiopyran-1-oxide
- 2H-Thiopyran, tetrahydro-, 1-oxide
- DTXSID20336611
- +Expand
- MDL： MFCD01452056
- InChIKey： NNLBRYQGMOYARS-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H10OS/c6-7-4-2-1-3-5-7/h1-5H2
- SMILES： C1CCS(=O)CC1

Computed Properties

Exact Mass: 118.0453
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 0
Monoisotopic Mass: 118.04523611g/mol
Heavy Atom Count: 7
Complexity: 72.1
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 0.1
Topological Polar Surface Area: 36.3Å²

Experimental Properties

PSA: 17.07

2H-Thiopyran,tetrahydro-, 1-oxide Related Literature

1. Application of homochiral lithium amide base chemistry to a thiane oxide system

Richard Armer,Michael J. Begley,Paul J. Cox,Andrew Persad,Nigel S. Simpkins J. Chem. Soc. Perkin Trans. 1 1993 3099
2. Conformational preferences of sulfimides

William Errington,Tim J. Sparey,Paul C. Taylor J. Chem. Soc. Perkin Trans. 2 1994 1439
3. Mechanistic studies of a Pummerer-type reaction in acyclic and rigid cyclic sulfoxides induced by ketene tert-butyldimethylsilyl methyl acetal

Yasuyuki Kita,Norio Shibata,Naoki Yoshida,Noriyuki Kawano,Chino Fujimori,Naoki Yoshikawa,Shigekazu Fujita J. Chem. Soc. Perkin Trans. 1 1995 2829
4. Chapter 13. Heterocyclic chemistry

B. C. Uff Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 1969 66 423
5. Gas-phase catalytic asymmetric reaction using chirally modified microporous catalysts

Saskia Feast,Donald Bethell,Philip C. Bulman Page,Frank King,Colin H. Rochester,M. Rafiq H. Siddiqui,David J. Willock,Graham J. Hutchings J. Chem. Soc. Chem. Commun. 1995 2409
6. Conformational analysis. Part 23. A lanthanide-induced shift investigation of some cyclic and acyclic sulfoxides

Raymond J. Abraham,Leonard Pollock,Fernando Sancassan J. Chem. Soc. Perkin Trans. 2 1994 2329
7. Diastereoselective control of enolate alkylation in 2-acyl-2-alkyl-1,3-dithiane 1-oxides

Philip C. Bulman Page,Sukhbinder S. Klair,Donald Westwood J. Chem. Soc. Perkin Trans. 1 1989 2441
8. Enantioselective oxidation of sulfides to sulfoxides catalysed by bacterial cyclohexanone monooxygenases

S. Colonna,N. Gaggero,P. Pasta,G. Ottolina Chem. Commun. 1996 2303

4988-34-5 (2H-Thiopyran,tetrahydro-, 1-oxide) Related Products

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